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Compound of Interest

Compound Name: Trimorpholinophosphine oxide

CAS No.: 4441-12-7

Cat. No.: B1293928

Get Quote

This in-depth technical guide provides a comprehensive overview of Trimorpholinophosphine
oxide (TMPO), a versatile organophosphorus compound. Targeting researchers, scientists,

and professionals in drug development, this document delves into the core physicochemical

properties of TMPO, with a particular focus on its solubility profile. Furthermore, it outlines

detailed experimental protocols, explores its burgeoning applications in organic synthesis and

medicinal chemistry, and provides a framework for its safe and effective utilization.

Introduction to Trimorpholinophosphine Oxide
(TMPO)
Trimorpholinophosphine oxide, with the CAS number 4441-12-7, is a white crystalline solid.

[1] Its molecular structure consists of a central phosphorus atom double-bonded to an oxygen

atom and single-bonded to three morpholine rings. This unique arrangement imparts a high

degree of polarity to the molecule, significantly influencing its physical and chemical properties.

Key Physicochemical Properties:

Molecular Formula: C₁₂H₂₄N₃O₄P
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Molecular Weight: 305.31 g/mol [1]

Appearance: White to off-white crystalline powder

Melting Point: 188-192 °C

pKa: 1.61±0.20 (Predicted)

The high polarity of the P=O bond makes TMPO an excellent hydrogen bond acceptor, a

characteristic that underpins many of its applications.

Solubility Profile of Trimorpholinophosphine Oxide
A thorough understanding of a compound's solubility is paramount for its effective application in

research and development, particularly in areas like reaction chemistry, formulation, and

purification.

Aqueous Solubility
Trimorpholinophosphine oxide exhibits exceptionally high solubility in water. Published data

indicates a solubility of 607.20 g/L at 25 °C. This remarkable aqueous solubility is attributed to

the molecule's three morpholine rings and the highly polar phosphine oxide group, which

readily form hydrogen bonds with water molecules.

Organic Solvent Solubility
While quantitative solubility data for TMPO in a wide range of organic solvents is not

extensively documented in publicly available literature, qualitative assessments indicate that it

is slightly soluble in dimethyl sulfoxide (DMSO) and methanol.

To provide a comparative perspective, the solubility of a structurally related and widely studied

phosphine oxide, Triphenylphosphine oxide (TPPO), is presented in the table below. It is crucial

to note that these values are for TPPO and should be considered as an estimation for TMPO's

behavior in similar solvents, not as direct substitutes. The presence of the three polar

morpholine groups in TMPO is expected to influence its solubility profile compared to the three

phenyl groups in TPPO.

Table 1: Solubility of Triphenylphosphine Oxide (TPPO) in Various Organic Solvents
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Solvent Solubility ( g/100 mL)

Ethanol ~2.0

Dimethyl Sulfoxide (DMSO) ~0.3

Dimethylformamide (DMF) ~0.3

Data for Triphenylphosphine oxide (TPPO) is provided for comparative purposes.

The lower solubility of TPPO in these polar aprotic solvents compared to TMPO's high water

solubility highlights the significant contribution of the morpholine moieties to the overall polarity

and solubility of TMPO.

Experimental Protocol for Solubility Determination
The following is a detailed, step-by-step methodology for determining the solubility of

Trimorpholinophosphine oxide in a given solvent. This protocol is designed to be a self-

validating system, ensuring accuracy and reproducibility.

Materials and Equipment
Trimorpholinophosphine oxide (TMPO), ≥98% purity

Selected solvent (e.g., ethanol, methanol, DMSO, DMF, acetonitrile, dichloromethane)

Analytical balance (± 0.1 mg)

Vials with screw caps (e.g., 4 mL)

Magnetic stirrer and stir bars

Constant temperature bath or incubator

Syringe filters (0.45 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another quantitative analytical technique.
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Volumetric flasks and pipettes

Experimental Workflow
The experimental workflow for determining the equilibrium solubility of TMPO is depicted in the

following diagram:

Preparation

Equilibration

Sample Preparation

Analysis & Calculation

1. Add excess TMPO to a vial

2. Add a known volume of solvent

3. Equilibrate at a constant temperature
(e.g., 25°C) with stirring for 24-48h

4. Allow solids to settle

5. Filter an aliquot of the supernatant

6. Dilute the filtrate with a known volume of solvent

7. Quantify TMPO concentration
using a calibrated analytical method (e.g., HPLC)

8. Calculate solubility (e.g., in g/L or mg/mL)
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Click to download full resolution via product page

Caption: Experimental workflow for determining the equilibrium solubility of

Trimorpholinophosphine oxide.

Step-by-Step Methodology
Preparation of Saturated Solution:

Accurately weigh an excess amount of TMPO into a vial. The amount should be sufficient

to ensure that undissolved solid remains at equilibrium.

Add a precise volume of the chosen solvent to the vial.

Equilibration:

Seal the vial and place it in a constant temperature bath set to the desired temperature

(e.g., 25 °C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to reach

equilibrium. A duration of 24 to 48 hours is typically recommended. The extended

equilibration time is crucial to ensure the solution is truly saturated.

Sample Collection and Preparation:

After equilibration, stop the stirring and allow the undissolved solid to settle for at least 2

hours. This step is critical to avoid clogging the filter in the next step.

Carefully withdraw an aliquot of the clear supernatant using a syringe and immediately

pass it through a syringe filter (0.45 µm) into a clean vial. This removes any suspended

microparticles.

Accurately dilute the filtered sample with a known volume of the solvent to bring the

concentration within the linear range of the analytical method.

Quantification:
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Analyze the diluted sample using a pre-validated and calibrated analytical method, such

as HPLC. A standard calibration curve of TMPO in the same solvent must be prepared.

Determine the concentration of TMPO in the diluted sample from the calibration curve.

Calculation:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Applications in Research and Drug Development
The unique properties of Trimorpholinophosphine oxide have led to its use in various

scientific and industrial fields.

Organic Synthesis
TMPO serves as a valuable reagent and catalyst in organic synthesis. Its primary role is in

facilitating the formation of carbon-phosphorus bonds. The electron-donating morpholine

groups can influence the reactivity of the phosphorus center, making it a useful ligand in

coordination chemistry for the synthesis of transition metal complexes. These complexes, in

turn, can act as catalysts in a variety of reactions, including asymmetric hydrogenation and

cross-coupling reactions.

The high polarity of TMPO and its ability to act as a potent hydrogen bond acceptor can also be

exploited to influence reaction pathways and product selectivity.

Medicinal Chemistry and Drug Development
In recent years, the incorporation of phosphine oxide moieties into drug candidates has gained

significant attention. This is due to the ability of the phosphine oxide group to act as a

bioisostere for other functional groups, such as amides or sulfonamides, while offering

improved physicochemical properties. Specifically, the introduction of a phosphine oxide can

lead to:
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Increased Aqueous Solubility: The high polarity of the P=O bond can dramatically enhance

the water solubility of a parent compound, which is a critical factor for drug delivery and

bioavailability.

Improved Metabolic Stability: Phosphine oxides are generally more resistant to metabolic

degradation compared to esters or amides, potentially leading to a longer half-life in vivo.

The following diagram illustrates the logical relationship between the properties of phosphine

oxides and their advantages in drug development:

Phosphine Oxide Moiety

High Polarity (P=O bond) Strong H-Bond Acceptor Tetrahedral Geometry Chemical Stability

Increased Aqueous Solubility Potential for Novel
Pharmacological Activity Enhanced Metabolic Stability

Improved Physicochemical
Properties

Advantages in Drug Development

Click to download full resolution via product page

Caption: The relationship between the properties of phosphine oxides and their utility in drug

development.

While specific examples of TMPO being incorporated into a marketed drug are not readily

available, its properties make it an attractive building block for medicinal chemists exploring
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novel chemical space. There is also ongoing research into the potential antimicrobial and

anticancer properties of TMPO itself.

Polymer Chemistry
Trimorpholinophosphine oxide can be incorporated into polymer backbones to enhance their

material properties. Its inclusion can lead to increased thermal stability and improved flame

retardancy, making it a valuable additive in the development of high-performance polymers.

Safety and Handling
Trimorpholinophosphine oxide is not classified as a hazardous substance. However, as with

all chemicals, it should be handled with care in a well-ventilated laboratory environment.

Standard personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn. Direct contact with the skin and eyes should be avoided. For detailed safety

information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
Trimorpholinophosphine oxide is a multifaceted compound with a unique set of properties

that make it valuable across various scientific disciplines. Its exceptional water solubility,

coupled with its utility as a ligand, catalyst, and polymer additive, underscores its potential for

further exploration and application. For researchers and professionals in drug development, the

foundational data and protocols presented in this guide offer a solid starting point for

harnessing the capabilities of this intriguing molecule. As the demand for novel chemical

entities with tailored properties continues to grow, the importance of well-characterized and

versatile building blocks like Trimorpholinophosphine oxide is set to increase.

References
PubChem. Trimorpholinophosphine oxide. National Center for Biotechnology Information.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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